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Compound of Interest

Compound Name: HP1142

Cat. No.: B15579092 Get Quote

Extensive searches for a chemical product or substance identified as "HP1142" have not

yielded a corresponding Safety Data Sheet (SDS) or specific disposal protocols. The identifier

"HP1142" is associated with various electronic devices manufactured by HP, such as the

"Probe Control and Power Module 1142A" and the "All-in-One Desktop PC 24-cb1142". It is

crucial to distinguish between electronic waste and chemical waste, as their disposal

procedures are vastly different.

To ensure the safe and proper disposal of the material in question, please provide further

details to clarify its identity. Important information would include:

Full Product Name: As it appears on the container or packaging.

Product Type: (e.g., ink, solvent, primer, cleaning agent).

Product Number or Part Number: Often found near the product name.

Any other identifying information from the label.

In the absence of specific information on "HP1142," this document provides a general

framework for the safe handling and disposal of laboratory chemical waste, in line with

standard laboratory safety practices.
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Researchers, scientists, and drug development professionals must adhere to strict protocols for

chemical waste disposal to ensure personnel safety and environmental protection. The

following steps outline a generalized procedure.

Important Note: This is a generalized guide. Always consult the specific Safety Data Sheet

(SDS) for the chemical you are using before handling or disposing of it.

Step 1: Chemical Identification and Hazard Assessment
Locate the SDS: The Safety Data Sheet is the primary source of information for a specific

chemical, detailing its physical and chemical properties, hazards, and disposal

recommendations.

Identify Hazards: Determine the primary hazards associated with the waste (e.g., flammable,

corrosive, reactive, toxic).

Segregate Waste: Never mix incompatible waste streams. For example, halogenated and

non-halogenated solvents should typically be collected in separate containers. Acids and

bases should also be segregated.

Step 2: Proper Waste Collection and Storage
Use Appropriate Containers: Collect chemical waste in containers that are compatible with

the chemical. For instance, do not store corrosive materials in metal cans.

Label Containers Clearly: All waste containers must be clearly labeled with "Hazardous

Waste" and the specific contents.

Keep Containers Closed: Waste containers should be sealed except when adding waste.

Secondary Containment: Store waste containers in a secondary container, such as a

chemical-resistant tub, to contain any potential leaks.

Designated Storage Area: Store waste in a well-ventilated, designated area away from

general laboratory traffic.

Step 3: Arranging for Disposal
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Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous waste.

Request a Pickup: Follow your institution's specific procedures for requesting a hazardous

waste pickup. This may involve filling out an online form or calling a dedicated waste line.

Provide Necessary Information: Be prepared to provide details about the waste, including the

chemical name, quantity, and hazard class.

Quantitative Data for Common Laboratory Solvents
The following table provides a summary of key data for common laboratory solvents to illustrate

the type of information found on an SDS that informs disposal procedures.
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Chemical
Name

CAS
Number

Primary
Hazards

Boiling
Point (°C)

Flash Point
(°C)

Disposal
Considerati
ons

Ethanol 64-17-5

Flammable

Liquid, Eye

Irritant

78.37 13

Collect in a

designated

flammable

waste

container.

Isopropanol 67-63-0

Flammable

Liquid, Eye

Irritant

82.6 12

Collect in a

designated

flammable

waste

container.

Acetone 67-64-1

Flammable

Liquid, Eye

Irritant

56 -20

Collect in a

designated

flammable

waste

container.

Dichlorometh

ane
75-09-2

Carcinogen,

Skin/Eye

Irritant

39.6 N/A

Collect in a

designated

halogenated

solvent waste

container.

Hexane 110-54-3

Flammable

Liquid,

Neurotoxin

69 -22

Collect in a

designated

non-

halogenated

solvent waste

container.

Experimental Protocols
Protocol for Neutralization of a Corrosive Acidic Waste (General Example)
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Preparation: Work in a fume hood and wear appropriate Personal Protective Equipment

(PPE), including safety goggles, a lab coat, and acid-resistant gloves. Have a spill kit ready.

Dilution: Slowly add the acidic waste to a large volume of cold water in a suitable container

(e.g., a large beaker or carboy). Never add water to acid.

Neutralization: While stirring gently, slowly add a weak base (e.g., sodium bicarbonate

solution) to the diluted acid.

pH Monitoring: Periodically check the pH of the solution using a pH meter or pH strips.

Continue adding the base until the pH is between 6.0 and 8.0.

Disposal: Once neutralized, the solution may be permissible for drain disposal, depending on

local regulations and the absence of other hazardous components. Always confirm with your

institution's EHS department before any drain disposal.

Visualizing the Disposal Workflow
The following diagram illustrates a generalized workflow for the proper disposal of laboratory

chemical waste.
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Step 1: Preparation & Identification

Step 2: Collection & Storage

Step 3: Final Disposal
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Caption: Generalized workflow for laboratory chemical waste disposal.
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To cite this document: BenchChem. [Identification of "HP1142" for Disposal Procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579092#hp1142-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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